![molecular formula C19H14ClN3O2S2 B2987120 5-chloro-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide CAS No. 895413-21-5](/img/structure/B2987120.png)
5-chloro-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
Description
5-chloro-N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H14ClN3O2S2 and its molecular weight is 415.91. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activities
Synthesis of Heterocyclic Compounds for Pharmacological Use : Research has explored the synthesis of novel heterocyclic compounds derived from similar structural motifs, demonstrating their potential as anti-inflammatory and analgesic agents. Compounds synthesized from related structures have shown significant COX-2 inhibition, suggesting a route for the development of new therapeutic agents (Abu‐Hashem et al., 2020).
Corrosion Inhibition
Application in Corrosion Inhibition : Thiazole-based pyridine derivatives, closely related to the chemical structure , have been synthesized and studied for their effectiveness as corrosion inhibitors. These compounds demonstrated promising performance in protecting mild steel against corrosion in acidic environments, showcasing the application of such molecules in material science and engineering (Chaitra et al., 2016).
Antimicrobial Activity
Antimicrobial Properties of Pyridine Derivatives : The synthesis and evaluation of new pyridine derivatives have indicated variable and modest antimicrobial activity. This research underscores the potential utility of structurally related compounds in developing new antimicrobials against a range of bacterial and fungal strains (Patel et al., 2011).
Liquid Crystal Research
Development of Liquid Crystals for Advanced Materials : Novel liquid crystals based on 2-hydroxypyridine ester cores have been synthesized, revealing the influence of different substituents on mesophase behavior. These findings contribute to the field of advanced materials, specifically in the design and application of liquid crystal displays and other optoelectronic devices (Hagar et al., 2020).
properties
IUPAC Name |
5-chloro-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O2S2/c1-25-13-4-5-15-14(9-13)22-19(27-15)23(11-12-3-2-8-21-10-12)18(24)16-6-7-17(20)26-16/h2-10H,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDXZSPUBJGNIIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(S4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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